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Compound of Interest

Compound Name: Diazoxon

Cat. No.: B046664

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Diazoxon. As Diazoxon is a more potent and toxic
metabolite of the organophosphate insecticide Diazinon, the following procedures are based on
the established safety protocols for Diazinon and should be considered the minimum
requirement for safe handling.[1][2] Always consult the specific Safety Data Sheet (SDS) for the
product in use and adhere to your institution's safety guidelines.

Immediate Safety and Personal Protective
Equipment (PPE)

The primary routes of exposure to organophosphate pesticides like Diazoxon are skin contact,
inhalation, and eye contact.[3] Therefore, robust personal protective equipment is mandatory to
minimize risk.

Recommended Personal Protective Equipment (PPE) for Handling Diazoxon
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PPE Category Item

Safety Goggles and Face

Eye and Face Protection .
Shield

Specifications

Wear chemical splash
goggles that meet ANSI
Z87.1 standards. A face
shield should be used in
conjunction with goggles
when there is a splash
hazard.[4]

Skin Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended for handling
organophosphates.[4] Avoid
leather or lined gloves as they

can absorb the chemical.

Lab Coat or Chemical-

Resistant Suit

Wear a long-sleeved lab coat.
For larger quantities or when
there is a significant risk of
splashing, a chemical-resistant
suit (e.g., Tyvek®) is

recommended.[3][5]

Closed-Toed Shoes

Leather and canvas shoes can
absorb chemicals and should
be avoided if contaminated.
Chemical-resistant boots are
recommended for spill

cleanup.[4][6]

| Respiratory Protection | Respirator | Use a NIOSH-approved respirator if there is a risk of

inhaling dust or aerosols. The type of respirator will depend on the concentration and form of

Diazoxon being handled. A written respiratory protection program is required by OSHA if

respirators are used.[4] |

Exposure Limits and Toxicity Data
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The following table summarizes the occupational exposure limits for the parent compound,
Diazinon. Given that Diazoxon is a more potent acetylcholinesterase inhibitor, exposure should
be kept as low as reasonably achievable.[2]

Occupational Exposure Limits for Diazinon

Organization Limit Value

Recommended Exposure
NIOSH L 0.1 mg/m3[4][7]
Limit (REL) - 10-hr TWA

Threshold Limit Value (TLV) - 0.01 mg/m3 (inhalable fraction
8-hr TWA and vapor)[4][7]

ACGIH

| OSHA | Permissible Exposure Limit (PEL) - 8-hr TWA | 0.1 mg/m3[7] |
TWA: Time-Weighted Average

Acute Toxicity Data for Diazinon (Oral LD50)

Animal LD50 (mg/kg)
Rat 300-850[8]
Mouse 80-135[8]
Guinea Pig 250-355[8]
Rabbit 130[8]
Hen 8[8]

| Duck | 3.5[8] |

Handling and Storage

» Training: All personnel must be trained on the proper handling and storage of Diazoxon
before working with the substance.[4]
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o Ventilation: Handle Diazoxon in a well-ventilated area, preferably in a chemical fume hood,
to minimize inhalation exposure.

» Hygiene: Wash hands thoroughly with soap and water after handling, and before eating,
drinking, or smoking.[4]

» Storage: Store Diazoxon in a cool, dry, and well-ventilated area away from incompatible
materials such as reducing agents and oxidizing agents.[4]

Emergency Procedures

Spill Response

o Evacuate: Immediately evacuate the area and restrict access.
o Ventilate: Ensure the area is well-ventilated.

» Personal Protection: Wear appropriate PPE, including respiratory protection, before
attempting to clean up the spill.

o Containment: For liquid spills, absorb with an inert material such as sand or earth. For solid
spills, carefully sweep or scoop the material to avoid creating dust.[4]

o Collection: Place the spilled material and absorbent into a sealed, labeled container for
disposal.[4]

» Decontamination: Clean the spill area with a detergent and water solution.

o Disposal: Dispose of the waste as hazardous material in accordance with local, state, and
federal regulations.[4]

First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of

water for at least 15 minutes, occasionally
Eye Contact L .

lifting the upper and lower eyelids. Seek

immediate medical attention.[4]

Immediately remove contaminated clothing.
Skin Contact Wash skin with plenty of soap and water. Seek

medical attention if irritation persists.[4]

Move the person to fresh air. If breathing is
) difficult, give oxygen. If breathing has stopped,
Inhalation ) o o ) )
provide artificial respiration. Seek immediate

medical attention.[4]

| Ingestion | Do NOT induce vomiting. If the person is conscious and able to swallow, have
them sip a glass of water. Call a poison control center or doctor immediately for treatment
advice.[9] |

Disposal Plan

Unused Diazoxon and contaminated materials must be disposed of as hazardous waste.

o Container Management: Empty containers should be triple-rinsed and disposed of according
to hazardous waste protocols.[10]

o Waste Disposal: Large quantities of Diazoxon waste should be incinerated in a permitted
hazardous waste incinerator.[10] For smaller quantities, consult your institution's
environmental health and safety office for specific disposal procedures. Do not dispose of
Diazoxon in the regular trash or down the drain.[4]

Experimental Workflow for Handling Diazoxon

The following diagram illustrates the key steps for the safe handling of Diazoxon in a
laboratory setting.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://nj.gov/health/eoh/rtkweb/documents/fs/0618.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0618.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0618.pdf
https://kernred.co.kern.ca.us/kern-agcomm/products/DIAZINON%2050W.pdf
https://www.benchchem.com/product/b046664?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK599092/
https://www.benchchem.com/product/b046664?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK599092/
https://www.benchchem.com/product/b046664?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0618.pdf
https://www.benchchem.com/product/b046664?utm_src=pdf-body
https://www.benchchem.com/product/b046664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation

Review SDS and SOPs

Don Appropriate PPE

Prepare Work Area in Fume Hood

Begin Work

Hangling

Weigh/Measure Diazoxon

Perform Experiment

Experiment Complete

Post-Experiment

Decontaminate Equipment and Work Area

'

Segregate and Label Waste

Waste Ready

Disposal

Doff PPE

'

Wash Hands Thoroughly

Store Waste in Designated Area

Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of Diazoxon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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